Cas no 2034357-70-3 (N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide)

• Product name: N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide
• CAS No: 2034357-70-3
• MF: C₁₇H₂₄N₆O₃S
• MW: 392.475861549377
• CID: 5890892
• PubChem ID: 121138020

N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide
• N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide
• N-((4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-2-methoxybenzenesulfonamide
• AKOS032457087
• N-[[4-(dimethylamino)-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl]methyl]-2-methoxybenzenesulfonamide
• F6438-3690
• 2034357-70-3

• Inchi： 1S/C17H24N6O3S/c1-22(2)16-19-15(20-17(21-16)23-10-6-7-11-23)12-18-27(24,25)14-9-5-4-8-13(14)26-3/h4-5,8-9,18H,6-7,10-12H2,1-3H3
• InChI Key： GEQHMAKOWUERMP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC)(NCC1=NC(N(C)C)=NC(=N1)N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 392.16305982g/mol
• Monoisotopic Mass: 392.16305982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų
• XLogP3: 1.8

Additional information on N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide

N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide (CAS No. 2034357-70-3): A Comprehensive Overview

N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide (CAS No. 2034357-70-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in various pharmaceutical formulations for their antimicrobial and anti-inflammatory properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide is characterized by a central 1,3,5-triazine ring substituted with a dimethylamino group and a pyrrolidine moiety. The sulfonamide functionality is attached to a 2-methoxybenzene ring, which imparts additional stability and solubility to the molecule. This intricate structure suggests that the compound may exhibit multiple pharmacological activities, making it a promising candidate for drug development.

The synthesis of N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 2-chloromethyl-4,6-dichloro-1,3,5-triazine with dimethylamine and pyrrolidine to form the triazine intermediate. This intermediate is then reacted with 2-methoxybenzenesulfonyl chloride in the presence of a base to yield the final product. Recent studies have explored alternative synthetic methods to improve the efficiency and scalability of this process.

In terms of biological activities, N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide has shown promising results in various in vitro and in vivo assays. One notable application is its potential as an antimicrobial agent. Research has demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and inhibition of essential enzymes.

Beyond its antimicrobial properties, N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide has also been investigated for its anti-inflammatory effects. Studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions involved in the biological activities of N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide. Molecular docking studies have revealed that the compound binds to specific target proteins with high affinity, providing insights into its mechanism of action at the molecular level. These findings have paved the way for rational drug design and optimization efforts.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{4-(dimethylamino)-6-(pyrrolidin-1-y l)-1 ,3 ,5 -tr iaz i n - 2 - y l m e t h y l } - 2 - m e t h o x y b e n z e n e - 1 - s u l f o n am i d e in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Ongoing phase II trials are focused on assessing its efficacy in treating specific bacterial infections and inflammatory conditions.

In conclusion, N-{4-(dimethylamino)-6-(pyrrolidin-y l ) - 1 , 3 , 5 - t r i az i n - 2 - y l m e t h y l } - 2 - m e t h o x y b e n z e n e - 1 - s u l f o n am i d e (CAS No. 2034357-70-3) represents a promising compound with diverse pharmacological activities. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs.